![molecular formula C18H17ClN4O B2973408 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole CAS No. 946339-64-6](/img/structure/B2973408.png)
3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole is a synthetic compound that belongs to the class of indazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
Target of Action
Compounds similar to it, such as 1-(3-chlorophenyl)-4-(2-phenylethyl)piperazine, are known to be potent ligands for the dopamine transporter .
Mode of Action
If we consider its similarity to 1-(3-chlorophenyl)-4-(2-phenylethyl)piperazine, it might interact with the dopamine transporter, potentially inhibiting the reuptake of dopamine and thereby increasing the concentration of dopamine in the synaptic cleft .
Biochemical Pathways
If it acts on the dopamine transporter like its similar compound, it would affect the dopaminergic pathways in the brain, potentially leading to changes in mood, reward, and motor control .
Result of Action
If it acts similarly to 1-(3-chlorophenyl)-4-(2-phenylethyl)piperazine, it could lead to increased dopamine activity in the brain, which could have various effects depending on the specific brain regions involved .
Advantages and Limitations for Lab Experiments
One advantage of using 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole in lab experiments is its selectivity for the 5-HT1A receptor, which allows for more specific targeting of this receptor compared to other compounds. However, a limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of results.
Future Directions
There are several future directions for the use of 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole in scientific research. One direction is the investigation of its effects on other neurotransmitter systems, such as the GABAergic and glutamatergic systems, which are also involved in the regulation of mood and anxiety. Another direction is the development of more selective and potent compounds based on the structure of 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole, which may have improved pharmacological properties for use in research. Additionally, the potential therapeutic applications of this compound for the treatment of mood and anxiety disorders should be explored further.
In conclusion, 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole is a promising compound for use in scientific research, particularly in the field of neuroscience. Its selective agonism for the 5-HT1A receptor and its ability to modulate neurotransmitter release make it a valuable tool for studying the regulation of mood and anxiety. However, further research is needed to fully understand its effects and potential applications.
Synthesis Methods
The synthesis of 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole involves the reaction of 3-chlorophenylpiperazine with indazole-3-carboxylic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain the pure compound.
Scientific Research Applications
3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole has potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective agonist for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes it a valuable tool for studying the role of the 5-HT1A receptor in these processes.
properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(1H-indazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN4O/c19-13-4-3-5-14(12-13)22-8-10-23(11-9-22)18(24)17-15-6-1-2-7-16(15)20-21-17/h1-7,12H,8-11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFQBAMDSOQTHTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=NNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1H-indazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.